Cas no 70840-42-5 (2,2-dichloroethenyl dimethyl phosphate - O,O-diethyl O-(3,5,6-trichloropyridin-2-yl) phosphorothioate (1:1))

2,2-dichloroethenyl dimethyl phosphate - O,O-diethyl O-(3,5,6-trichloropyridin-2-yl) phosphorothioate (1:1) structure
70840-42-5 structure
Product Name:2,2-dichloroethenyl dimethyl phosphate - O,O-diethyl O-(3,5,6-trichloropyridin-2-yl) phosphorothioate (1:1)
CAS No:70840-42-5
MF:C13H18Cl5NO7P2S
MW:571.562039852142
CID:1747127
PubChem ID:51191
Update Time:2025-04-21

2,2-dichloroethenyl dimethyl phosphate - O,O-diethyl O-(3,5,6-trichloropyridin-2-yl) phosphorothioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2,2-dichloroethenyl dimethyl phosphate - O,O-diethyl O-(3,5,6-trichloropyridin-2-yl) phosphorothioate (1:1)
    • 2,2-dichloroethenyl dimethyl phosphate,diethoxy-sulfanylidene-(3,5,6-trichloropyridin-2-yl)oxy-λ<sup>5</sup>-phosphane
    • Dichlorvos-chlorpyrifos mixt.
    • DTXSID30221084
    • Dursban-Vaponite mixt.
    • Chlorpyriphos-DDVP mixt.
    • DICHLORON
    • Chlorpyrifos-dichlorvos mixt.
    • 70840-42-5
    • Inchi: 1S/C9H11Cl3NO3PS.C4H7Cl2O4P/c1-3-14-17(18,15-4-2)16-9-7(11)5-6(10)8(12)13-9;1-8-11(7,9-2)10-3-4(5)6/h5H,3-4H2,1-2H3;3H,1-2H3
    • InChI Key: VNDBLZJTTORSGF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(N=C1OP(OCC)(OCC)=S)Cl)Cl.Cl/C(=C\OP(=O)(OC)OC)/Cl

Computed Properties

  • Exact Mass: 568.87254
  • Monoisotopic Mass: 568.872184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 483
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 117

Experimental Properties

  • Boiling Point: 375.9°C at 760 mmHg
  • Flash Point: 181.1°C
  • PSA: 85.34
  • LogP: 8.04910
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